![molecular formula C9H12N2O3 B2779639 N-(2-hydroxycyclobutyl)-5-methyl-1,2-oxazole-4-carboxamide CAS No. 2199835-49-7](/img/structure/B2779639.png)
N-(2-hydroxycyclobutyl)-5-methyl-1,2-oxazole-4-carboxamide
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Overview
Description
“N-(2-hydroxycyclobutyl)-5-methyl-1,2-oxazole-4-carboxamide” is a complex organic compound. It contains a cyclobutyl ring, which is a ring of four carbon atoms, and an oxazole ring, which is a five-membered ring containing two carbon atoms, one nitrogen atom, and one oxygen atom .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray diffraction, NMR, IR, and UV-Vis spectral techniques could be used to characterize its structure .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups. The oxazole ring, for instance, is a heterocycle that is involved in many biological processes and is a common motif in many pharmaceuticals . The cyclobutyl ring, due to its ring strain, can be reactive and may undergo ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions .Scientific Research Applications
- Applications : Investigating its interactions with biological targets, such as enzymes or receptors, could lead to the development of novel therapeutic agents .
- Plant Response : In Arabidopsis thaliana, HCBOC affects gene expression, particularly upregulating pathogen-inducible terpene synthase TPS04 .
- Biological Implications : Understanding the formation of these oligomers sheds light on their potential biological roles .
- Ecological Significance : These metabolites may play a role in plant-herbivore interactions and ecological adaptation .
Medicinal Chemistry and Drug Development
Bioactive Metabolites and Detoxification Pathways
Chemical Biology and Oligomer Formation
Phytotoxic Metabolites and Plant Defense
Enzyme Inhibition Studies
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(2-hydroxycyclobutyl)-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3/c1-5-6(4-10-14-5)9(13)11-7-2-3-8(7)12/h4,7-8,12H,2-3H2,1H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKKOFFBUJMASEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)NC2CCC2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxycyclobutyl)-5-methyl-1,2-oxazole-4-carboxamide |
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